Cas no 2320683-57-4 (3-(1-(Benzofuran-2-carbonyl)piperidin-4-yl)thiazolidine-2,4-dione)

• Product Name: 3-(1-(Benzofuran-2-carbonyl)piperidin-4-yl)thiazolidine-2,4-dione
• CAS No: 2320683-57-4
• MF: C₁₇H₁₆N₂O₄S
• MW: 344.384943008423
• CID: 6274488
• PubChem ID: 121156883
• Update Time: 2025-06-07

3-(1-(Benzofuran-2-carbonyl)piperidin-4-yl)thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2320683-57-4
• F6474-2042
• AKOS032698115
• 3-[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione
• 3-(1-(benzofuran-2-carbonyl)piperidin-4-yl)thiazolidine-2,4-dione
• 3-(1-(Benzofuran-2-carbonyl)piperidin-4-yl)thiazolidine-2,4-dione

• Inchi： 1S/C17H16N2O4S/c20-15-10-24-17(22)19(15)12-5-7-18(8-6-12)16(21)14-9-11-3-1-2-4-13(11)23-14/h1-4,9,12H,5-8,10H2
• InChI Key： FTNFIGBYWJJALV-UHFFFAOYSA-N
• SMILES： S1CC(N(C1=O)C1CCN(C(C2=CC3C=CC=CC=3O2)=O)CC1)=O

Computed Properties

• Exact Mass: 344.08307817g/mol
• Monoisotopic Mass: 344.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 96.1Ų

Additional information on 3-(1-(Benzofuran-2-carbonyl)piperidin-4-yl)thiazolidine-2,4-dione

Introduction to 3-(1-(Benzofuran-2-carbonyl)piperidin-4-yl)thiazolidine-2,4-dione (CAS No. 2320683-57-4)

3-(1-(Benzofuran-2-carbonyl)piperidin-4-yl)thiazolidine-2,4-dione, with the CAS number 2320683-57-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolidinediones, which are known for their potential therapeutic applications, particularly in the treatment of metabolic disorders and diabetes. The unique structural features of this compound, including the benzofuran and piperidine moieties, contribute to its distinct biological activities and pharmacological properties.

The molecular structure of 3-(1-(Benzofuran-2-carbonyl)piperidin-4-yl)thiazolidine-2,4-dione is characterized by a thiazolidine ring fused with a 2,4-dione group, which is further substituted with a piperidine ring and a benzofuran moiety. This complex structure provides a robust platform for exploring its interactions with various biological targets. Recent studies have highlighted the potential of this compound in modulating key signaling pathways involved in glucose metabolism and insulin sensitivity.

In the context of diabetes research, thiazolidinediones have been extensively studied for their ability to improve insulin resistance and reduce hyperglycemia. The introduction of the benzofuran and piperidine moieties in 3-(1-(Benzofuran-2-carbonyl)piperidin-4-yl)thiazolidine-2,4-dione has been shown to enhance its potency and selectivity. Preclinical studies have demonstrated that this compound effectively activates peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a crucial role in glucose homeostasis and lipid metabolism.

Beyond its potential in diabetes management, 3-(1-(Benzofuran-2-carbonyl)piperidin-4-yl)thiazolidine-2,4-dione has also shown promise in other therapeutic areas. For instance, recent research has explored its anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and inflammatory bowel disease. The compound's ability to modulate inflammatory cytokines and reduce oxidative stress has been attributed to its unique structural features.

The pharmacokinetic profile of 3-(1-(Benzofuran-2-carbonyl)piperidin-4-yl)thiazolidine-2,4-dione is another area of active investigation. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for further clinical development. Its oral bioavailability and stability in physiological conditions are key factors that contribute to its potential as a therapeutic agent.

In terms of safety and toxicity, preliminary assessments have indicated that 3-(1-(Benzofuran-2-carbonyl)piperidin-4-yl)thiazolidine-2,4-dione is well-tolerated at therapeutic doses. However, ongoing research is necessary to fully understand its long-term effects and potential side effects. Preclinical toxicology studies have not reported any significant adverse effects at relevant concentrations, but comprehensive safety evaluations are essential before advancing to clinical trials.

The synthesis of 3-(1-(Benzofuran-2-carbonyl)piperidin-4-yl)thiazolidine-2,4-dione involves several steps that require precise control over reaction conditions. The synthesis typically begins with the formation of the thiazolidinedione core, followed by the introduction of the piperidine and benzofuran moieties through selective functional group manipulations. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its commercialization.

In conclusion, 3-(1-(Benzofuran-2-carbonyl)piperidin-4-yl)thiazolidine-2,4-dione (CAS No. 2320683-57-4) represents a promising compound with diverse therapeutic potentials. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of diabetes management, inflammation control, and other related areas. As ongoing studies continue to unravel its full potential, this compound holds significant promise for improving patient outcomes and advancing medical treatments.